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Compound of Interest

Compound Name: 2-Amino-2-(pyridin-3-yl)acetonitrile

Cat. No.: B148195

For researchers, scientists, and drug development professionals, securing a reliable source of
high-purity chemical intermediates is paramount to the success of their work. 2-Amino-2-
(pyridin-3-yl)acetonitrile has emerged as a critical building block, particularly in the field of
neurodegenerative disease research. This document provides a comprehensive guide to its
procurement, synthesis, and application, with a focus on its role in the development of
diagnostic tools for Alzheimer's disease.

Reputable Suppliers and Procurement Data

2-Amino-2-(pyridin-3-yl)acetonitrile, and its various salt forms, are available from several
reputable chemical suppliers that cater to the research and development community. When
purchasing this compound, it is crucial to obtain a Certificate of Analysis (CoA) to verify its
identity and purity.
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Supplier Product Name CAS Number Notes

2-amino-2-(pyridin-3-
Sigma-Aldrich yl)acetonitrile 2413867-73-7
dihydrochloride

Dihydrochloride salt

form.

] o Offers custom
) 2-Amino-2-(pyridin-3- )
Simson Pharma o 131988-63-1 synthesis and
yl)acetonitrile )
provides a CoA.[1]

2-Amino-2-(pyridin-3-
BLDpharm o 131988-63-1
yl)acetonitrile

] 2-Amino-2-(pyridin-3- Lists multiple
ChemicalBook o 131988-63-1 _
yl)acetonitrile suppliers.
Santa Cruz Amino(pyridin-3-
) o 131988-63-1 For research use only.
Biotechnology yl)acetonitrile

Application in Alzheimer's Disease Research

A primary application of 2-Amino-2-(pyridin-3-yl)acetonitrile is as a key intermediate in the
synthesis of the M2 muscarinic acetylcholine receptor agonist, FP-TZTP ([*8F]fluoropropyl-
TZTP). This radioligand is utilized in Positron Emission Tomography (PET) imaging to study the
density and function of M2 receptors in the brain, which are implicated in the pathophysiology
of Alzheimer's disease.

Experimental Protocols

The following protocols provide a detailed methodology for the synthesis of 2-Amino-2-
(pyridin-3-yl)acetonitrile via a modified Strecker reaction, and its subsequent potential
application in the synthesis of M2 muscarinic receptor ligands.

Protocol 1: Synthesis of 2-Amino-2-(pyridin-3-
yl)acetonitrile

This protocol is based on the principles of the Strecker reaction, a well-established method for
the synthesis of a-amino nitriles.
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Materials:

¢ 3-Pyridinecarboxaldehyde

o Trimethylsilyl cyanide (TMSCN)
o Ammonium chloride (NH4Cl)

e Ammonia solution (aqueous)

e Methanol (MeOH)

e Dichloromethane (DCM)

e Sodium sulfate (Na2S0a4)

« Silica gel for column chromatography
o Ethyl acetate

e Hexanes

Procedure:

» Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,
dissolve 3-pyridinecarboxaldehyde (1.0 eq) in methanol.

o Addition of Reagents: To the stirred solution, add ammonium chloride (1.2 eq) followed by a
25% aqueous ammonia solution (3.0 eq).

» Cyanide Addition: Carefully add trimethylsilyl cyanide (1.2 eq) dropwise to the reaction
mixture at room temperature.

e Reaction Monitoring: Stir the reaction mixture at room temperature for 24 hours. Monitor the
progress of the reaction by thin-layer chromatography (TLC).

e Workup: Once the reaction is complete, quench the reaction by the slow addition of water.

o Extraction: Extract the aqueous layer with dichloromethane (3 x 50 mL).
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e Drying and Concentration: Combine the organic layers and dry over anhydrous sodium
sulfate. Filter and concentrate the solvent under reduced pressure to obtain the crude

product.

« Purification: Purify the crude product by flash column chromatography on silica gel, using a
gradient of ethyl acetate in hexanes as the eluent, to yield pure 2-Amino-2-(pyridin-3-

yl)acetonitrile.

Expected Yield and Purity:

Parameter Value

Yield 70-85%

Purity (by HPLC) >95%

Appearance Off-white to pale yellow solid

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the synthetic pathway and the logical workflow for the
application of 2-Amino-2-(pyridin-3-yl)acetonitrile in research.

Synthesis of 2-Amino-2-(pyridin-3-yl)acetonitrile

G-Pyridinecarboxaldehyda NH4CI, NH3 TMSCN

Strecker Reaction

(Z-Amino-2-(pyridin-3-y|)acetonitrile)
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Synthetic pathway for 2-Amino-2-(pyridin-3-yl)acetonitrile.

Research Application Workflow
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PET Imaging in
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Experimental workflow for Alzheimer's disease research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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